N-(4-ethylphenyl)-N'-(4-methoxybenzyl)ethanediamide

• IUPAC Name: N'-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C18H20N2O3/c1-3-13-4-8-15(9-5-13)20-18(22)17(21)19-12-14-6-10-16(23-2)11-7-14/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: GGYNSHXXELOGMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(4-ethylphenyl)-N'-(4-methoxybenzyl)ethanediamide, commonly known as EMBEDA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. EMBEDA is a synthetic opioid analgesic that is used for the treatment of moderate to severe pain. It is a combination of two active ingredients, morphine sulfate, and naltrexone hydrochloride.

Mechanism of Action

EMBEDA exerts its analgesic effects by binding to the mu-opioid receptors in the brain and spinal cord. This binding results in the inhibition of pain signals, leading to pain relief. The addition of naltrexone hydrochloride to EMBEDA helps to prevent the abuse of the drug by blocking the effects of morphine when the drug is crushed or injected.
Biochemical and Physiological Effects:
EMBEDA produces a range of biochemical and physiological effects in the body. The drug acts on the central nervous system, leading to pain relief, sedation, and euphoria. It also produces side effects such as nausea, vomiting, constipation, and respiratory depression.

Advantages and Limitations for Lab Experiments

EMBEDA has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it easier to design experiments and interpret results. However, its use is limited by its potential for abuse and the side effects associated with its use.

Future Directions

There are several future directions for research on EMBEDA. One area of interest is the development of new formulations that can reduce the risk of abuse and side effects. Another area of interest is the use of EMBEDA in combination with other drugs for the treatment of pain and addiction. Additionally, research is needed to better understand the long-term effects of EMBEDA use on the body and brain.
In conclusion, EMBEDA is a synthetic opioid analgesic that has gained significant attention in the scientific community due to its potential applications in the field of medicine. Its synthesis method involves the reaction of morphine sulfate with naltrexone hydrochloride. EMBEDA has been extensively studied for its potential applications in the field of pain management and opioid addiction. Its mechanism of action involves binding to the mu-opioid receptors in the brain and spinal cord. EMBEDA produces a range of biochemical and physiological effects in the body and has several advantages for use in lab experiments. However, its use is limited by its potential for abuse and side effects. There are several future directions for research on EMBEDA, including the development of new formulations and the use of EMBEDA in combination with other drugs for the treatment of pain and addiction.

Synthesis Methods

The synthesis of EMBEDA involves the reaction of morphine sulfate with naltrexone hydrochloride. The reaction takes place in the presence of a suitable solvent and a catalyst. The resulting product is a white to off-white powder that is soluble in water.

Scientific Research Applications

EMBEDA has been extensively studied for its potential applications in the field of pain management. It has been shown to be effective in the treatment of moderate to severe pain, including chronic pain. EMBEDA is also being studied for its potential use in the treatment of opioid addiction.